Cas no 2172263-43-1 (2-(2-methylpropyl)oxane-2-carbaldehyde)

• Product Name: 2-(2-methylpropyl)oxane-2-carbaldehyde
• CAS No: 2172263-43-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6478678
• PubChem ID: 165590093
• Update Time: 2025-06-11

2-(2-methylpropyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)oxane-2-carbaldehyde
• 2172263-43-1
• EN300-1619445

• Inchi： 1S/C10H18O2/c1-9(2)7-10(8-11)5-3-4-6-12-10/h8-9H,3-7H2,1-2H3
• InChI Key： GTWDPCGMCBGCBO-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CC(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-methylpropyl)oxane-2-carbaldehyde

Introduction to 2-(2-methylpropyl)oxane-2-carbaldehyde (CAS No. 2172263-43-1)

2-(2-methylpropyl)oxane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172263-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This aldehyde derivative, featuring a unique oxane ring structure substituted with a 2-methylpropyl group, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The molecular framework of 2-(2-methylpropyl)oxane-2-carbaldehyde consists of a five-membered heterocyclic ring (oxane) functionalized with an aldehyde group at the second carbon position and an isobutyl side chain attached to the first carbon. This structural motif imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of both electrophilic and nucleophilic sites within the molecule allows for diverse synthetic transformations, including condensation reactions, oxidation processes, and nucleophilic additions.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their prevalence in biologically active molecules. The oxane ring, a saturated six-membered ether-like structure, is commonly found in natural products and drug candidates, contributing to favorable pharmacokinetic properties such as metabolic stability and reduced toxicity. The incorporation of functional groups like aldehydes into these heterocyclic scaffolds enhances their utility as pharmacophores, enabling interactions with biological targets such as enzymes and receptors.

2-(2-methylpropyl)oxane-2-carbaldehyde has been explored in several cutting-edge research projects aimed at developing novel therapeutic interventions. One notable application lies in its role as a precursor for synthesizing non-peptide inhibitors targeting enzyme kinases, which are implicated in various diseases including cancer and inflammatory disorders. The aldehyde functionality serves as a reactive handle for forming covalent bonds with key residues in the enzyme active site, thereby inhibiting their function.

Moreover, recent studies have highlighted the potential of 2-(2-methylpropyl)oxane-2-carbaldehyde in generating chiral centers through asymmetric synthesis. The oxane ring’s inherent flexibility allows for the introduction of stereogenic elements, which are crucial for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. Researchers have employed catalytic methods, including transition-metal-catalyzed reactions and biocatalytic approaches, to achieve high enantioselectivity in the synthesis of derivatives of this compound.

The compound’s reactivity also makes it an attractive candidate for exploring new synthetic methodologies. For instance, its ability to undergo oxidation to form carboxylic acids or reduction to yield primary alcohols has been leveraged in flow chemistry systems to streamline multistep syntheses under controlled conditions. These advancements align with the broader trend toward greener and more efficient chemical processes, reducing waste and energy consumption in pharmaceutical manufacturing.

In clinical research, 2-(2-methylpropyl)oxane-2-carbaldehyde has been investigated as part of libraries of compounds screened for anti-inflammatory properties. Initial studies suggest that derivatives of this molecule may modulate inflammatory pathways by interacting with intracellular signaling cascades. The oxane ring’s ability to mimic cyclic motifs found in natural products enhances its binding affinity to biological targets, while the aldehyde group provides opportunities for further derivatization to optimize pharmacological activity.

The synthesis of 2-(2-methylpropyl)oxane-2-carbaldehyde itself presents interesting challenges due to its structural complexity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as 1-propanol or diisobutylene. Recent innovations have focused on simplifying these processes by employing novel catalysts or alternative reaction conditions that improve yield and purity while minimizing hazardous byproducts.

The compound’s stability under various storage conditions is another critical consideration for industrial applications. Studies have demonstrated that CAS No. 2172263-43-1 retains its integrity under controlled temperature and humidity environments when stored in inert atmospheres or protected by stabilizing agents. This stability ensures consistent quality throughout the supply chain, which is essential for pharmaceutical-grade materials used in drug development.

Future research directions may explore the use of 2-(2-methylpropyl)oxane-2-carbaldehyde as a scaffold for designing next-generation therapeutics targeting neurological disorders. The oxane ring’s compatibility with peptidomimetic chemistry suggests potential applications in modulating neurotransmitter receptors or enzyme activities relevant to conditions such as Alzheimer’s disease or Parkinson’s disease. Additionally, computational modeling techniques could further refine molecular design strategies by predicting binding affinities and metabolic liabilities early in the discovery process.

In summary, 2-(2-methylpropyl)oxane-2-carbaldehyde (CAS No. 2172263-43-1) represents a promising chemical entity with broad utility across multiple domains of chemical biology and drug discovery. Its unique structural features enable diverse synthetic applications while its functional groups provide opportunities for modulating biological activity through rational molecular design. As research continues to uncover new therapeutic opportunities derived from heterocyclic compounds, this compound stands out as a valuable tool for advancing medicinal chemistry innovation.